Methyl 2-(3-ethoxy-3-oxopropanamido)thiophene-3-carboxylate

• IUPAC Name: methyl 2-[(3-ethoxy-3-oxopropanoyl)amino]thiophene-3-carboxylate
• InChI: InChI=1S/C11H13NO5S/c1-3-17-9(14)6-8(13)12-10-7(4-5-18-10)11(15)16-2/h4-5H,3,6H2,1-2H3,(H,12,13)
• InChI Key: BENQPRZLGDGZJI-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)CC(=O)NC1=C(C=CS1)C(=O)OC
• Molecular Formula: C11H13NO5S
• Molecular Weight: 271.29 g/mol

Description

Methyl 2-(3-ethoxy-3-oxopropanamido)thiophene-3-carboxylate is a useful research compound. Its molecular formula is C11H13NO5S and its molecular weight is 271.29 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A preferred intermediate in the preparation of compounds of structure (III) is 4-chloro-6-oxo-6,7-dihydro-thieno[2,3-b]pyridine-5-carboxylic acid ethyl ester, depicted by formula (42) below. To prepare this intermediate, methyl-2-amino-thiophene-3-carboxylate was reacted with ethylmalonyl chloride to yield intermediate 2-(2-ethoxycarbonyl-acetylamino)-thiophene-3-carboxylic acid methyl ester, depicted by formula (39). This intermediate was converted to 4-hydroxy-6-oxo-6,7-dihydro-thieno[2,3-b]pyridine-5-carboxylic acid ethyl ester, depicted by formula (40), by reacting it with sodium ethoxide, and then converting it into 4,6-dichloro-thieno[2,3-b]pyrdine-5-carboxylic acid ethyl ester, depicted by formula (41). Hydrolysis of 4,6-dichloro-thieno[2,3-b]pyrdine-5-carboxylic acid ethyl ester, depicted by formula (41), yielded 4-chloro-6-oxo-6,7-dihydro-thieno[2,3-b]pyridine-5-carboxylic acid ethyl ester, depicted by formula (42), as shown in Scheme 20.